Cas no 109614-24-6 (3,5-dimethyl-2,6-diphenylpyran-4-one)

• Product Name: 3,5-dimethyl-2,6-diphenylpyran-4-one
• CAS No: 109614-24-6
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• CID: 1187722
• PubChem ID: 757673
• Update Time: 2025-04-20

3,5-dimethyl-2,6-diphenylpyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2,6-diphenylpyran-4-one
• 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-
• ZINC00217364
• ACMC-20mcg7
• AC1LFPX2
• Ambcb5405434
• CTK0D5682
• MolPort-003-660-663
• AKOS004901552
• MCULE-5949828261
• 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-; ZINC00217364; ACMC-20mcg7; AC1LFPX2; Ambcb5405434; CTK0D5682; MolPort-003-660-663; AKOS004901552; MCULE-5949828261;
• DTXSID60353903
• 3,5-Dimethyl-2,6-diphenyl-4H-pyran-4-one
• 109614-24-6

• Inchi： 1S/C19H16O2/c1-13-17(20)14(2)19(16-11-7-4-8-12-16)21-18(13)15-9-5-3-6-10-15/h3-12H,1-2H3
• InChI Key： GHICQRZIENHICV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C(C)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.11508
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3